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Cat. No.: B1232548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear structure and energy

levels of the Tellurium-132 (¹³²Te) isotope. With 52 protons and 80 neutrons, this neutron-rich

nucleus, in proximity to the doubly magic ¹³²Sn, exhibits intriguing structural features that are a

subject of ongoing experimental and theoretical investigation. This document summarizes key

quantitative data, details of experimental methodologies, and a visualization of the underlying

theoretical framework.

Core Nuclear Properties of ¹³²Te
Tellurium-132 is a radioactive isotope with a half-life of 3.204 days.[1][2][3] It primarily

undergoes beta-minus (β⁻) decay to Iodine-132 (¹³²I).[1][2][4] The ground state of ¹³²Te has a

spin and parity of 0⁺.[2]

Property Value Unit

Half-life 3.204 (13) days

Mass Excess -85209.535 (11.392) keV

Binding Energy 1109941.769 (11.393) keV

Beta Decay Energy (Q(β⁻)) 493.000 (4.000) keV
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Table 1: Key Nuclear Properties of ¹³²Te.[4]

Nuclear Energy Levels and Transitions
The excited states of ¹³²Te are populated through various nuclear reactions, including the beta

decay of Antimony-132 (¹³²Sb) and two-neutron transfer reactions.[1][5] Gamma-ray

spectroscopy is a primary tool for elucidating the energy levels and the electromagnetic

transitions between them.

Level Energy (keV) Spin-Parity (Jπ) Half-life
B(E2; Jᵢ → Jբ)
(W.u.)

973.9 2⁺

1665.4 2⁺

1775.0 6⁺ 145 ns

1788.1 (2⁺)

2248.8 (2⁺)

2281.0 (3⁻)

2363.6 (2⁺)

Table 2: Selected Excited States and their Properties in ¹³²Te.[4][6] (Note: This is a partial list.

For a comprehensive and up-to-date compilation, the Evaluated Nuclear Structure Data File

(ENSDF) is recommended.[7][8][9][10][11])

The B(E2) value for the 4⁺₁ → 2⁺₁ transition has been experimentally determined to be 9.3(10)

W.u., providing insight into the collective nature of these states.[5]

Experimental Methodologies
Our understanding of the ¹³²Te nuclear structure is built upon a foundation of sophisticated

experimental techniques.

Gamma-Ray Spectroscopy following Beta Decay of ¹³²Sb
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This method is crucial for populating and studying the low-lying excited states of ¹³²Te.

Experimental Workflow:

¹³²Sb Production

Beta Decay and Detection

Fission of ²³⁸U or ²³²Th

Isotope Separation

¹³²Sb Source

β⁻ Decay

Excited ¹³²Te

γ-ray Emission

HPGe Detector Array

γ-γ Coincidence Analysis
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Caption: Workflow for γ-ray spectroscopy of ¹³²Te from ¹³²Sb decay.

Protocol:

Production of ¹³²Sb: A radioactive beam of ¹³²Sb is produced, often through the fission of a

heavy target like Uranium-238 or Thorium-232 induced by a primary beam (e.g., protons or

heavy ions).[12][13] The fission fragments are then isotopically separated.

Beta Decay: The separated ¹³²Sb source undergoes beta-minus decay, populating various

excited states in the daughter nucleus, ¹³²Te.[1][6]

Gamma-Ray Detection: An array of High-Purity Germanium (HPGe) detectors is used to

detect the gamma rays emitted from the de-excitation of the ¹³²Te nucleus.[14]

Coincidence Measurement: By analyzing the time correlations between the detected gamma

rays (γ-γ coincidence), the cascade of transitions can be reconstructed, allowing for the

establishment of the nuclear level scheme.[14][15]

Recoil-Distance Doppler-Shift (RDDS) Method
This technique is employed to measure the lifetimes of excited nuclear states in the picosecond

to nanosecond range.

Experimental Workflow:
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Caption: Schematic of the Recoil-Distance Doppler-Shift experiment.

Protocol:

Reaction: A beam of ¹³⁰Te is impinged on a target, inducing a two-neutron transfer reaction,

such as ¹³⁰Te(¹⁸O, ¹⁶O)¹³²Te*, to produce excited ¹³²Te nuclei.[5]
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Recoil: The excited ¹³²Te nuclei recoil from the target with a certain velocity.

Plunger Device: A "plunger" apparatus consists of the target foil and a parallel stopper foil at

a precisely controlled distance.

Gamma Decay: The recoiling nuclei can de-excite by emitting gamma rays either while in

flight between the foils or after being stopped in the stopper foil.

Doppler Shift: Gamma rays emitted in flight are Doppler-shifted in energy, while those

emitted at rest are not.

Lifetime Determination: By measuring the relative intensities of the shifted and unshifted

gamma-ray peaks as a function of the target-stopper distance, the lifetime of the excited

state can be determined.[16][17][18]

Theoretical Framework: The Nuclear Shell Model
The nuclear shell model provides a powerful theoretical framework for understanding the

structure of ¹³²Te. This model describes the nucleus in terms of nucleons (protons and

neutrons) occupying quantized energy levels, or "shells," analogous to the electron shells in

atoms.

The structure of ¹³²Te, with two protons outside the Z=50 closed shell and two neutron holes

relative to the N=82 closed shell, can be interpreted within this model by considering the

interactions between these valence nucleons.[19][20][21][22][23][24]
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Caption: Logical flow of the Nuclear Shell Model applied to ¹³²Te.

Shell model calculations for ¹³²Te involve defining a model space of single-particle orbitals for

the valence nucleons and a residual interaction between them. By diagonalizing the

Hamiltonian within this model space, the energy levels, wavefunctions, and consequently, other

nuclear properties like transition probabilities, can be calculated.[25][26][27] These theoretical
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predictions are then compared with experimental data to refine the model parameters and

deepen our understanding of the nuclear forces at play.

Disclaimer: This document provides a summary of the current understanding of the nuclear

structure of Tellurium-132. The field of nuclear physics is constantly evolving, and for the most

recent and detailed data, it is recommended to consult the latest publications and evaluated

nuclear data libraries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Gamma-ray Spectroscopy of 132Te through Beta Decay of a 132Sb Radioactive Beam
(Journal Article) | OSTI.GOV [osti.gov]

2. Tellurium-132 - isotopic data and properties [chemlin.org]

3. tellurium-132 - Wikidata [wikidata.org]

4. atom.kaeri.re.kr [atom.kaeri.re.kr]

5. [2509.19570] Lifetime of the $4^+_1$ state of $^{132}$Te [arxiv.org]

6. researchgate.net [researchgate.net]

7. ENSDF | Evaluated Nuclear Structure Data File [nndc.bnl.gov]

8. ENSDF - Nuclear Data Program [nucleardata.berkeley.edu]

9. Evaluated and Compiled Nuclear Structure Data [nndc.bnl.gov]

10. osti.gov [osti.gov]

11. iaea.org [iaea.org]

12. ias.ac.in [ias.ac.in]

13. ias.ac.in [ias.ac.in]

14. researchgate.net [researchgate.net]

15. indico.tlabs.ac.za [indico.tlabs.ac.za]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1232548?utm_src=pdf-body
https://www.benchchem.com/product/b1232548?utm_src=pdf-custom-synthesis
https://www.osti.gov/biblio/931417
https://www.osti.gov/biblio/931417
https://www.chemlin.org/isotope/tellurium-132
https://www.wikidata.org/wiki/Q18881575
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Te132
https://arxiv.org/abs/2509.19570
https://www.researchgate.net/figure/Low-lying-levels-in-132-Te-populated-in-132-Sb-decay_fig1_233812577
https://www.nndc.bnl.gov/ensdfarchivals/
https://nucleardata.berkeley.edu/projects/ensdf.html
https://www.nndc.bnl.gov/ensdf/
https://www.osti.gov/servlets/purl/61189
https://www.iaea.org/resources/databases/evaluated-nuclear-structure-data-file
https://www.ias.ac.in/article/fulltext/pram/085/03/0395-0402
https://www.ias.ac.in/article/fulltext/pram/085/03/0379-0384
https://www.researchgate.net/figure/Prompt-delayed-coincidence-spectra-of-132-Te-and-94-Y-a-132-Te-Doppler-corrected_fig3_318995321
https://indico.tlabs.ac.za/event/71/contributions/1094/attachments/537/581/Bashir_M.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. researchgate.net [researchgate.net]

17. nvlpubs.nist.gov [nvlpubs.nist.gov]

18. inis.iaea.org [inis.iaea.org]

19. epj-conferences.org [epj-conferences.org]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. pubs.aip.org [pubs.aip.org]

24. pubs.aip.org [pubs.aip.org]

25. ijeais.org [ijeais.org]

26. researchgate.net [researchgate.net]

27. personal.soton.ac.uk [personal.soton.ac.uk]

To cite this document: BenchChem. [Unveiling the Nuclear Architecture of Tellurium-132: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-nuclear-structure-and-
energy-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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